Cas no 441289-69-6 (N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide)

• Product Name: N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide
• CAS No: 441289-69-6
• MF: C₂₆H₂₂N₂O₃S₃
• MW: 506.659482479095
• CID: 5975822
• PubChem ID: 4461455
• Update Time: 2025-11-01

N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide
• N-(3-(benzo[d]thiazol-2-ylthio)-4-hydroxynaphthalen-1-yl)-2,4,6-trimethylbenzenesulfonamide
• Benzenesulfonamide, N-[3-(2-benzothiazolylthio)-4-hydroxy-1-naphthalenyl]-2,4,6-trimethyl-
• N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl]-2,4,6-trimethylbenzenesulfonamide
• Oprea1_025314
• AKOS024600282
• F0808-0151
• Oprea1_591111
• 441289-69-6
• N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl]-2,4,6-trimethylbenzene-1-sulfonamide
• SR-01000444199
• SR-01000444199-1

• Inchi： 1S/C26H22N2O3S3/c1-15-12-16(2)25(17(3)13-15)34(30,31)28-21-14-23(24(29)19-9-5-4-8-18(19)21)33-26-27-20-10-6-7-11-22(20)32-26/h4-14,28-29H,1-3H3
• InChI Key： RMNSSOWFTSQGSM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C3C(C=CC=C3)=C(O)C(SC3=NC4=CC=CC=C4S3)=C2)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 506.07925609g/mol
• Monoisotopic Mass: 506.07925609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 713.1±70.0 °C(Predicted)
• pka: 7.18±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide

N-3-(1,3-Benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide: A Comprehensive Overview

N-3-(1,3-Benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-2,4,6-trimethylbenzene-1-sulfonamide, identified by the CAS registry number 441289-69-6, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which incorporates a sulfonamide group attached to a naphthyl ring and a benzothiazole moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule.

The sulfonamide group is a well-known functional group in organic chemistry, often associated with bioactivity and stability. In this compound, the sulfonamide group is connected to a naphthyl ring that bears a hydroxyl group at the 4-position. This hydroxyl group can participate in hydrogen bonding, potentially enhancing the compound's solubility and bioavailability. The benzothiazole moiety, on the other hand, is known for its aromaticity and ability to act as a sulfur donor in coordination chemistry. The combination of these groups creates a molecule with versatile reactivity and potential for further functionalization.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, sulfonamides are frequently used as bioisosteres of carboxylic acids due to their ability to mimic hydrogen bonding interactions while offering improved pharmacokinetic properties. The benzothiazole moiety has also been implicated in various biological activities, including anti-inflammatory and antioxidant effects. These findings suggest that N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-yl-related compounds could be valuable leads in therapeutic development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the coupling of the benzothiazole derivative with the naphthyl sulfonamide precursor under appropriate conditions. Researchers have explored various reaction pathways to optimize yield and purity, including the use of coupling agents and catalytic systems. These advancements have made it feasible to produce this compound on a larger scale for experimental purposes.

From an environmental perspective, understanding the fate and transport of such compounds is crucial for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradability and persistence of sulfonamides in aquatic environments. Preliminary findings indicate that certain structural features can significantly influence these properties. For example, the presence of electron-donating groups like methyl substituents may enhance microbial degradation rates.

In conclusion, N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxynaphthalen-1-y-related compounds represent an exciting area of research with applications spanning multiple disciplines. As our understanding of their chemical properties and biological activities continues to grow, so too does their potential for contributing to innovative solutions in medicine and beyond.